3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 1-[3-(2-fluorophenyl)-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl]-2-methoxyethanone
• InChI: InChI=1S/C15H15FN2O3/c1-20-9-14(19)18-7-6-13-11(8-18)15(17-21-13)10-4-2-3-5-12(10)16/h2-5H,6-9H2,1H3
• InChI Key: ZGCFTXQXWHBHPY-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC2=C(C1)C(=NO2)C3=CC=CC=C3F
• Molecular Formula: C15H15FN2O3
• Molecular Weight: 290.29 g/mol

Description

3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine, also known as FMP, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. FMP belongs to the class of isoxazolopyridine compounds, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is not fully understood. However, it is believed that 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine may act as a partial agonist or antagonist at the α7 nicotinic acetylcholine receptor, and as a reuptake inhibitor at the serotonin transporter.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine can modulate the activity of certain neurotransmitter systems in the brain, which can lead to changes in behavior and cognition. 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been shown to improve cognitive function and memory in animal models, and to have antidepressant-like effects in rodent models of depression.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is its high selectivity for the α7 nicotinic acetylcholine receptor and the serotonin transporter. This selectivity allows for more specific studies of these systems, without affecting other neurotransmitter systems. However, one limitation of 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine. One direction is to further investigate its potential therapeutic applications, particularly for cognitive and mood disorders. Another direction is to study its effects on other neurotransmitter systems, and to investigate the potential for 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine to interact with other drugs. Additionally, research could focus on developing more soluble forms of 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine for easier administration in experimental settings.

Synthesis Methods

The synthesis of 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine involves a multi-step process that starts with the reaction of 2-fluorobenzaldehyde with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reacted with methyl acetoacetate to form the isoxazoline ring. Finally, the isoxazoline ring is reduced to form the tetrahydroisoxazolo[4,5-c]pyridine ring system.

Scientific Research Applications

3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been studied for its potential therapeutic applications, particularly for its ability to modulate the activity of certain neurotransmitter systems in the brain. 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has been shown to have affinity for the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. 3-(2-fluorophenyl)-5-(methoxyacetyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine has also been shown to have affinity for the serotonin transporter, which is involved in mood regulation.